Cas no 1219804-53-1 (2-Methyl-1-propanol-d7)

• Product Name: 2-Methyl-1-propanol-d7
• CAS No: 1219804-53-1
• MF: C₄H₁₀O
• MW: 81.1647334098816
• CID: 1004208
• PubChem ID: 49849397
• Update Time: 2025-05-24

2-Methyl-1-propanol-d7 Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-d3-propyl--d4 Alcohol
• 2,3,3,3-tetradeuterio-2-(trideuteriomethyl)propan-1-ol
• 2-methyl-d3-propyl-2,3,3,3-d4 alcohol
• 2-(~2~H_3_)Methyl(2,3,3,3-~2~H_4_)propan-1-ol
• 1219804-53-1
• D99364
• DB-314172
• DTXSID00678662
• 2-?Methyl-?1-?propanol-d7
• 2-Methyl-1-propanol-d7
• 2-Methyl-d3-propyl-2,3,3,3-d4Alcohol:(1219804-53-1)

• Inchi： 1S/C4H10O/c1-4(2)3-5/h4-5H,3H2,1-2H3/i1D3,2D3,4D
• InChI Key： ZXEKIIBDNHEJCQ-UAVYNJCWSA-N
• SMILES： OCC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 81.117102160g/mol
• Monoisotopic Mass: 81.117102160g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 17.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 105.0±8.0 °C at 760 mmHg
• Flash Point: 27.8±0.0 °C
• Vapor Pressure: No data available

2-Methyl-1-propanol-d7 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-Methyl-1-propanol-d7

Introduction to CAS No. 1219804-53-1: 2-Methyl-1-propanol-d7

CAS No. 1219804-53-1, commonly referred to as 2-Methyl-1-propanol-d7, is a unique compound that has garnered significant attention in the fields of organic chemistry and spectroscopy. This compound is a deuterated version of isopropyl alcohol, where seven of its hydrogen atoms have been replaced with deuterium atoms. The substitution of hydrogen with deuterium is a critical feature that enhances its utility in various scientific applications, particularly in nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of 2-Methyl-1-propanol-d7 involves advanced chemical processes that ensure the precise replacement of hydrogen atoms with deuterium. This process is meticulously controlled to maintain the compound's structural integrity while achieving the desired level of deuteration. Recent advancements in deuteration techniques have made it possible to produce this compound with high purity and consistency, making it a reliable tool for researchers.

One of the most significant applications of CAS No. 1219804-53-1 is in NMR spectroscopy, where it serves as a reference compound for determining the chemical shifts of other molecules. The presence of deuterium significantly reduces scalar coupling between adjacent protons, which simplifies the interpretation of complex spectra. This property is particularly valuable in studying molecular structures and dynamics, as it allows for clearer differentiation between overlapping signals.

Moreover, 2-Methyl-1-propanol-d7 has found applications in the development of novel materials and pharmaceuticals. Its ability to act as a solvent or reactant in specific chemical reactions has been explored in recent studies, highlighting its potential in synthesizing advanced materials with tailored properties. Researchers have also investigated its role in stabilizing reactive intermediates during organic synthesis, which could lead to more efficient production methods for various chemicals.

In recent years, there has been growing interest in the use of deuterated compounds like CAS No. 1219804-53-1 in biological systems. Studies have shown that incorporating deuterium into organic molecules can alter their metabolic pathways, offering new insights into drug design and delivery systems. For instance, the use of deuterated alcohols in pharmacokinetic studies has provided valuable data on how drugs are absorbed, distributed, metabolized, and excreted within the body.

The environmental impact of 2-Methyl-1-propanol-d7 has also been a topic of research. Due to its unique isotopic composition, this compound exhibits different behavior compared to its non-deuterated counterpart when released into natural ecosystems. Scientists are exploring ways to utilize this property for monitoring environmental changes or detecting contaminants using advanced analytical techniques.

In conclusion, CAS No. 1219804-53-1: 2-Methyl-1-propanol-d7 is a versatile compound with a wide range of applications across multiple disciplines. Its role as a reference standard in NMR spectroscopy, combined with its potential in material science and pharmacology, underscores its importance in modern research. As advancements continue to be made in deuteration techniques and analytical methods, the utility of this compound is expected to expand further, contributing to groundbreaking discoveries in various fields.